molecular formula C18H25NO3 B12790149 2-(2-Hydroxyethylamino)ethanol;1-methyl-2-(2-methylphenoxy)benzene

2-(2-Hydroxyethylamino)ethanol;1-methyl-2-(2-methylphenoxy)benzene

Cat. No.: B12790149
M. Wt: 303.4 g/mol
InChI Key: HKIOPQZHFVXICX-UHFFFAOYSA-N
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Description

2-(2-Hydroxyethylamino)ethanol;1-methyl-2-(2-methylphenoxy)benzene is a compound that combines both an alcohol and an ether functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Hydroxyethylamino)ethanol;1-methyl-2-(2-methylphenoxy)benzene typically involves the reaction of 2-(2-Hydroxyethylamino)ethanol with 1-methyl-2-(2-methylphenoxy)benzene under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a strong acid or base, to facilitate the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors where the reactants are mixed and heated to the required temperature. The reaction conditions, such as temperature, pressure, and catalyst concentration, are carefully controlled to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(2-Hydroxyethylamino)ethanol;1-methyl-2-(2-methylphenoxy)benzene can undergo various chemical reactions, including:

    Oxidation: The alcohol group can be oxidized to form aldehydes or ketones.

    Reduction: The compound can be reduced to form primary or secondary alcohols.

    Substitution: The ether group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

    Substitution: Nucleophiles like hydroxide ions or alkoxide ions can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the alcohol group can yield aldehydes or ketones, while reduction can produce primary or secondary alcohols.

Scientific Research Applications

2-(2-Hydroxyethylamino)ethanol;1-methyl-2-(2-methylphenoxy)benzene has several applications in scientific research:

    Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

    Biology: The compound can be used in biochemical assays and as a probe for studying enzyme activity.

    Industry: The compound is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism by which 2-(2-Hydroxyethylamino)ethanol;1-methyl-2-(2-methylphenoxy)benzene exerts its effects involves interactions with specific molecular targets and pathways. The alcohol and ether groups can participate in hydrogen bonding and other intermolecular interactions, influencing the compound’s reactivity and biological activity.

Comparison with Similar Compounds

Similar Compounds

    2-(2-Hydroxyethylamino)ethanol: A simpler compound with similar functional groups but lacking the phenoxy group.

    1-methyl-2-(2-methylphenoxy)benzene: A compound with a similar aromatic structure but without the hydroxyethylamino group.

Uniqueness

2-(2-Hydroxyethylamino)ethanol;1-methyl-2-(2-methylphenoxy)benzene is unique due to the combination of its functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various applications in research and industry.

Properties

Molecular Formula

C18H25NO3

Molecular Weight

303.4 g/mol

IUPAC Name

2-(2-hydroxyethylamino)ethanol;1-methyl-2-(2-methylphenoxy)benzene

InChI

InChI=1S/C14H14O.C4H11NO2/c1-11-7-3-5-9-13(11)15-14-10-6-4-8-12(14)2;6-3-1-5-2-4-7/h3-10H,1-2H3;5-7H,1-4H2

InChI Key

HKIOPQZHFVXICX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1OC2=CC=CC=C2C.C(CO)NCCO

Origin of Product

United States

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